5-tert-butyl-2-methyl-3-phenyl-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-tert-butyl-2-methyl-3-phenyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H26N4/c1-15-19(16-10-6-5-7-11-16)20-22-17(21(2,3)4)14-18(25(20)23-15)24-12-8-9-13-24/h5-7,10-11,14H,8-9,12-13H2,1-4H3
• InChI Key: ZBUAXMOYRXFDFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C(C)(C)C)N4CCCC4
• Molecular Formula: C21H26N4
• Molecular Weight: 334.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, including compounds similar to 5-tert-butyl-2-methyl-3-phenyl-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine, often involves condensation reactions of sodium 3-oxo-3-(1-phenyl-1H-pyrazol-4-yl)prop-1-en-1-olate with heterocyclic amines or cyano compounds to yield various derivatives (Abdelhamid & Gomha, 2013). Another approach includes the synthesis of 3,6,7-substituted pyrazolo[1,5-a]pyrimidinecarboxamides, highlighting the versatility of the pyrazolo[1,5-a]pyrimidine core for generating a diverse set of compounds (Gregg et al., 2007).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines features hydrogen-bonded chains or frameworks, which significantly influence their crystalline forms and physical properties. For instance, a study demonstrated how 7-amino-5-tert-butyl-2-methylpyrazolo[1,5-a]pyrimidine forms hydrogen-bonded chains, contributing to its structural characteristics (Portilla et al., 2006).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidine derivatives undergo various chemical reactions, offering a rich chemistry that can be leveraged to synthesize compounds with targeted properties. For example, the reaction of (chlorocarbonyl)phenyl ketene with 5-amino pyrazolones leads to the synthesis of 7-hydroxy-6-phenyl-3-(phenyldiazenyl)pyrazolo[1,5-a]pyrimidine-2,5(1H,4H)-dione derivatives, showcasing the reactivity of the pyrazolo[1,5-a]pyrimidine scaffold (Zahedifar et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve studying its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.